Cas no 32706-79-9 (Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1))

• Product Name: Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1)
• CAS No: 32706-79-9
• MF: C₂₈H₄₉ClN₂O
• MW: 465.154467344284
• CID: 319404
• PubChem ID: 24192025
• Update Time: 2025-04-19

Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperazinium,1-methyl-4-(1-oxohexadecyl)-1-(phenylmethyl)-, chloride (1:1)
• 1-(4-benzyl-4-methylpiperazin-4-ium-1-yl)hexadecan-1-one,chloride
• NSC131407
• NSC-131407
• 1-BENZYL-4-HEXADECANOYL-1-METHYLPIPERAZIN-1-IUM CHLORIDE
• DTXSID70638096
• 32706-79-9

• Inchi： 1S/C28H49N2O.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-18-21-28(31)29-22-24-30(2,25-23-29)26-27-19-16-15-17-20-27;/h15-17,19-20H,3-14,18,21-26H2,1-2H3;1H/q+1;/p-1
• InChI Key： YLEGFGNMFOSGJN-UHFFFAOYSA-M
• SMILES： [Cl-].O=C(CCCCCCCCCCCCCCC)N1CC[N+](C)(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 429.38477
• Monoisotopic Mass: 464.3533419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 3.85740